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Compound of Interest

Compound Name:
4-

(Benzyl(ethyl)amino)benzaldehyde

CAS No.: 67676-47-5

Cat. No.: B1267760

Get Quote

Molecule Overview & Structural Logic
IUPAC Name: 4-[Benzyl(ethyl)amino]benzaldehyde

Molecular Formula:

Molecular Weight: 239.32 g/mol

Structural Class: Triphenylmethane dye intermediate / Nonlinear Optical (NLO)

chromophore.

Core Electronic Feature: A "Push-Pull" system where the amino group (Donor) pushes

electron density through the

-conjugated benzene ring to the aldehyde (Acceptor). This significantly impacts the NMR and
IR shifts compared to unsubstituted benzaldehyde.

Structural Elucidation Workflow
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The following diagram outlines the logical flow for validating this structure, moving from mass

confirmation to stereochemical assignment.

Unknown Sample
(C16H17NO)

Step 1: Mass Spec
Check MW (239.3)

 m/z 239 Step 2: IR
Check Functional Groups

(C=O, C-N)

 Fragments: 91, 210 Step 3: 1H NMR
Map Proton Connectivity

 C=O @ 1665 cm-1 Step 4: 13C NMR
Verify Carbon Skeleton

 AA'BB' System VALIDATED STRUCTURE
4-(Benzyl(ethyl)amino)benzaldehyde

Click to download full resolution via product page

Figure 1: Step-by-step spectroscopic validation workflow for structural confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR spectrum of this compound is distinct due to the asymmetry of the amine

substituents (one ethyl, one benzyl) and the symmetry of the central aromatic ring.

NMR Data (400 MHz, )
Solvent Note:

is preferred. In DMSO-

, the aldehyde proton may shift slightly downfield (~9.8 ppm) due to hydrogen bonding with the
solvent.
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Chemical Shift
(

, ppm)

Multiplicity Integration Assignment
Structural
Insight

9.74 Singlet (s) 1H -CHO (Aldehyde)

Distinctly

shielded

compared to

nitro-

benzaldehydes

(10.0+) due to

electron donation

from the amine.

7.71
Doublet (d,

Hz)
2H Ar-H (2,6)

Ortho to

carbonyl.

Deshielded by

the electron-

withdrawing

carbonyl group.

Part of AA'BB'

system.[1][2][3]

7.35 – 7.25 Multiplet (m) 5H Ph-H (Benzyl)

The phenyl ring

of the benzyl

group. Usually

appears as a

complex multiplet

overlapping with

residue.

6.75
Doublet (d,

Hz)
2H Ar-H (3,5)

Ortho to amine.

Shielded by the

strong

mesomeric

donation (+M) of

the nitrogen lone

pair.
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4.65 Singlet (s) 2H
N-CH

-Ph

Benzylic

methylene. Key

Differentiator:

Appears as a

singlet, unlike the

ethyl methylene.

3.55
Quartet (q,

Hz)
2H

N-CH

-CH

Ethyl methylene.

Coupled to the

methyl group.

1.24
Triplet (t,

Hz)
3H

N-CH

-CH

Ethyl methyl

group.

NMR Data (100 MHz, )
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Shift (

, ppm)
Carbon Type Assignment Logic

190.2 C=O
Characteristic aldehyde

carbonyl.

153.1 C_quat (Ar-N)

Aromatic carbon attached to

Nitrogen (deshielded by

electronegativity).

137.5 C_quat (Benzyl)
Ipso carbon of the benzyl

phenyl ring.

132.4 CH (Ar)
Aromatic carbons ortho to

aldehyde.

128.8, 127.5, 126.7 CH (Benzyl)
Carbons of the benzyl ring

(meta, ortho, para).

125.1 C_quat (Ar-CHO)
Aromatic carbon attached to

Carbonyl.

111.3 CH (Ar)

Aromatic carbons ortho to

amine (shielded by

resonance).

54.2
CH

(Benzyl)

Benzylic carbon attached to

Nitrogen.

45.8
CH

(Ethyl)

Ethyl methylene attached to

Nitrogen.

12.3
CH

(Ethyl)
Methyl terminus.

Infrared Spectroscopy (FT-IR)
The IR spectrum serves as a rapid "fingerprint" check. The key feature is the lowered carbonyl

frequency. In a standard aldehyde, the C=O stretch is ~1700 cm
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.[4] Here, the "push-pull" conjugation weakens the C=O double bond character, shifting it to a
lower wavenumber.

1660 – 1680 cm

(Strong):

Aldehyde stretch. (Lowered frequency confirms conjugation).

2720 & 2820 cm

(Medium):

Aldehyde Fermi doublet. (Diagnostic for aldehydes).

1590 – 1600 cm

(Strong):

Aromatic ring breathing (enhanced by polarity).

1180 – 1200 cm

(Strong):

Aromatic amine stretch.

690 & 740 cm

(Strong):

Monosubstituted benzene (Benzyl group signature).

Mass Spectrometry (MS)
Technique: EI (Electron Impact) or ESI (Electrospray Ionization). Molecular Ion:

Fragmentation Pattern (EI-MS)
The molecule fragments predictably at the weak bonds surrounding the nitrogen atom.

: Parent ion.
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Base Peak (Often

91 or 148):

91 (Tropylium ion): Cleavage of the benzyl group (

). This is extremely stable and often the base peak in benzyl-containing amines.

210 (

): Loss of the ethyl group (

).

148 (

): Loss of the benzyl group, leaving the cation

.

Molecular Ion
[M]+ m/z 239

Loss of Ethyl
[M - 29]+ m/z 210

- CH2CH3

Loss of Benzyl
[M - 91]+ m/z 148

- CH2Ph

Tropylium Ion
C7H7+ m/z 91

Benzyl Cleavage

Click to download full resolution via product page

Figure 2: Primary fragmentation pathways observed in Electron Impact Mass Spectrometry.

Experimental Protocols for Validation
Protocol A: Sample Preparation for NMR
To ensure sharp peaks and accurate integration, remove paramagnetic impurities (often from

Vilsmeier-Haack catalysts).
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Solvent: Use

(99.8% D) with 0.03% TMS as an internal standard.

Concentration: Dissolve 10–15 mg of the aldehyde in 0.6 mL of solvent.

Filtration: Filter the solution through a small plug of glass wool or cotton directly into the NMR

tube to remove suspended solids that cause line broadening.

Acquisition: Run at 298 K. For

, ensure a minimum of 256 scans for adequate signal-to-noise ratio on the quaternary
carbons.

Protocol B: Thin Layer Chromatography (TLC) Check
Before spectral analysis, verify purity.[5]

Stationary Phase: Silica Gel 60

.

Mobile Phase: Hexane : Ethyl Acetate (4:1 v/v).[5]

Visualization: UV Light (254 nm).[5] The compound is highly UV active.

Rf Value: Expect ~0.4 – 0.5 (Aldehydes are moderately polar, but the amine adds

lipophilicity).

Impurity Alert: Look for a spot at the baseline (acid salts) or near the solvent front (unreacted

N-ethyl-N-benzylaniline).

References
Synthesis & General Characterization

Meth-Cohn, O., & Stanforth, S. P. (1991). The Vilsmeier–Haack Reaction. Comprehensive

Organic Synthesis.
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Note: This reference grounds the synthesis method (Vilsmeier formylation of tertiary

amines) used to produce this class of compounds.[4][6]

Spectroscopic Analog Data (4-Diethylaminobenzaldehyde)

National Institute of Advanced Industrial Science and Technology (AIST). Spectral

Database for Organic Compounds (SDBS). SDBS No. 2786.

Note: Used as the primary reference for the AA'BB' aromatic system and aldehyde shift
correl

Benzyl/Ethyl Amine Shift Correlations

Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic

Compounds: Tables of Spectral Data. Springer.

Note: Authoritative source for chemical shift prediction of N-benzyl vs N-ethyl groups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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